Cas no 508182-18-1 (3-(4-Nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 508182-18-1
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• MDL: MFCD11203724
• CID: 2829495
• PubChem ID: 19872268
• Update Time: 2025-11-01

3-(4-Nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD11203724
• 3-(4-Nitrophenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(4-Nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• SCHEMBL10387942
• 508182-18-1
• DTXSID40600861

• MDL： MFCD11203724
• Inchi： 1S/C10H8N2O5/c13-10(14)9-5-8(11-17-9)6-1-3-7(4-2-6)12(15)16/h1-4,9H,5H2,(H,13,14)
• InChI Key： LFUIGRHLASJTDI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 236.04332136Da
• Monoisotopic Mass: 236.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(4-Nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

3-(4-Nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid: A Comprehensive Overview

3-(4-Nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 508182-18-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrophenyl group and an oxazole ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid is defined by its molecular formula C₁₀H₉N₃O₄. The presence of the nitro group (-NO₂) and the oxazole ring (C₃H₃N₂O) imparts specific chemical and biological properties to this compound. The nitro group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The oxazole ring, on the other hand, is a heterocyclic structure that is often found in bioactive compounds due to its ability to form hydrogen bonds and participate in various biological interactions.

In recent years, 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of novel anti-inflammatory agents. The nitrophenyl group has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has also been investigated for its antimicrobial properties. Studies have demonstrated that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and membranes, leading to cell death. This property makes it a potential candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

In addition to its therapeutic applications, 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has been explored as a tool in chemical biology research. Its unique structural features make it an ideal candidate for use in high-throughput screening assays designed to identify novel bioactive compounds. The compound's ability to form stable complexes with metal ions has also been exploited in the development of metal-based catalysts for organic synthesis reactions.

The synthesis of 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid typically involves a multi-step process that begins with the reaction of 4-nitrobenzaldehyde with urea or thiourea to form an intermediate imine or thiourea derivative. This intermediate is then cyclized under appropriate conditions to form the oxazole ring. The final step involves the introduction of the carboxylic acid functionality through a series of chemical transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

The physicochemical properties of 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid, such as its solubility and stability under various conditions, are crucial for its practical applications. Studies have shown that this compound exhibits good solubility in polar solvents like DMSO and water, which facilitates its use in biological assays and drug delivery systems. Its stability under physiological conditions is also an important factor that contributes to its potential as a therapeutic agent.

In conclusion, 3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 508182-18-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents and research tools. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative solutions in healthcare and biotechnology.